Cas no 1225518-03-5 (1-(3-methoxypropyl)piperidin-4-ol)

1-(3-Methoxypropyl)piperidin-4-ol is a versatile intermediate in organic synthesis, characterized by its piperidine core functionalized with a hydroxyl group at the 4-position and a 3-methoxypropyl substituent on the nitrogen. This structure imparts both polar and lipophilic properties, making it valuable for pharmaceutical and agrochemical applications. The hydroxyl group offers a reactive site for further derivatization, while the methoxypropyl side chain enhances solubility and bioavailability. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for constructing complex molecules. The compound is typically handled under inert atmospheres to preserve its integrity.

1-(3-methoxypropyl)piperidin-4-ol structure

1225518-03-5 structure

Product Name:1-(3-methoxypropyl)piperidin-4-ol

CAS No:1225518-03-5

MF:C₉H₁₉NO₂

MW:173.25266289711

MDL:MFCD16153840

CID:2083554

Update Time:2025-10-31

1-(3-methoxypropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-(3-Methoxypropyl)-4-Piperidinol
- 1-(3-methoxypropyl)piperidin-4-ol
- MDL： MFCD16153840
- Inchi： 1S/C9H19NO2/c1-12-8-2-5-10-6-3-9(11)4-7-10/h9,11H,2-8H2,1H3
- InChI Key： ZJHUFUNDFQXUFX-UHFFFAOYSA-N
- SMILES： OC1CCN(CCCOC)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4

Experimental Properties

Density: 1.010±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 268.7±25.0 ºC (760 Torr),
Flash Point: 116.3±23.2 ºC,
Solubility: Soluble (584 g/l) (25 º C),

1-(3-methoxypropyl)piperidin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133136-1g	1-(3-methoxypropyl)piperidin-4-ol	1225518-03-5	95%	1g	$351	2021-08-05
Chemenu	CM133136-5g	1-(3-methoxypropyl)piperidin-4-ol	1225518-03-5	95%+	5g	$57	2023-01-19
Chemenu	CM133136-25g	1-(3-methoxypropyl)piperidin-4-ol	1225518-03-5	95%+	25g	$203	2023-01-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M859494-1g	1-(3-Methoxypropyl)-4-Piperidinol	1225518-03-5	≥98%	1g	402.30	2021-05-17
Chemenu	CM133136-10g	1-(3-methoxypropyl)piperidin-4-ol	1225518-03-5	95%+	10g	$105	2023-01-19
eNovation Chemicals LLC	D951849-10g	4-Piperidinol, 1-(3-methoxypropyl)-	1225518-03-5	98%	10g	$185	2023-05-18
eNovation Chemicals LLC	D951849-25g	4-Piperidinol, 1-(3-methoxypropyl)-	1225518-03-5	98%	25g	$145	2024-06-08
Alichem	A129010847-25g	1-(3-Methoxypropyl)-4-piperidinol	1225518-03-5	95%	25g	$834.30	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1229901-1g	1-(3-Methoxypropyl)piperidin-4-ol	1225518-03-5	95%	1g	￥70.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1229901-5g	1-(3-Methoxypropyl)piperidin-4-ol	1225518-03-5	95%	5g	￥270.00	2024-08-09

1-(3-methoxypropyl)piperidin-4-ol Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Related Categories

Additional information on 1-(3-methoxypropyl)piperidin-4-ol

Recent Advances in the Study of 1-(3-methoxypropyl)piperidin-4-ol (CAS: 1225518-03-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-methoxypropyl)piperidin-4-ol (CAS: 1225518-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its piperidine core and methoxypropyl side chain, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic utility. Recent literature highlights its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

One of the key areas of research involving 1-(3-methoxypropyl)piperidin-4-ol is its application in the synthesis of novel antipsychotic and antidepressant compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, suggesting potential efficacy in treating psychiatric disorders. The study employed molecular docking simulations and in vitro binding assays to validate these findings, providing a robust foundation for further preclinical development.

In addition to its CNS applications, 1-(3-methoxypropyl)piperidin-4-ol has been investigated for its role in modulating enzyme activity. A recent preprint on bioRxiv reported that this compound acts as an allosteric modulator of cytochrome P450 enzymes, which are critical in drug metabolism. The study utilized kinetic assays and X-ray crystallography to reveal the molecular interactions between the compound and the enzyme, offering insights into its potential use in enhancing drug efficacy and reducing toxicity.

The synthetic accessibility of 1-(3-methoxypropyl)piperidin-4-ol has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, scalable synthesis route for this compound, employing green chemistry principles to minimize environmental impact. The authors achieved a high yield (85%) and excellent purity (>99%) using a one-pot reductive amination strategy, which could facilitate its broader adoption in industrial pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-methoxypropyl)piperidin-4-ol-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural optimization. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 1-(3-methoxypropyl)piperidin-4-ol (CAS: 1225518-03-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS drug development to enzyme modulation. Continued interdisciplinary research will be essential to fully realize its therapeutic potential and overcome existing challenges in drug development.